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Compound of Interest

Compound Name: 3-Benzylcyclobutanol

Cat. No.: B1377034 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical structure, properties, and available data for 3-
benzylcyclobutanol. Initial comprehensive searches indicate that specific experimental data

for 3-benzylcyclobutanol is not readily available in public scientific literature and chemical

databases. This suggests that it is a novel or less-studied compound.

However, to provide valuable insights for researchers interested in this structural motif, this

guide also presents a detailed overview of a closely related and commercially available

analogue, 3-(benzyloxy)cyclobutanol. The subtle yet significant structural difference—the

presence of an ether linkage in 3-(benzyloxy)cyclobutanol versus a direct benzyl-cyclobutane

bond in 3-benzylcyclobutanol—will influence the molecule's chemical and physical properties.

Part 1: 3-Benzylcyclobutanol - A Molecule of
Research Interest
The chemical structure of 3-benzylcyclobutanol consists of a cyclobutanol ring substituted

with a benzyl group at the third carbon position. Due to the limited availability of experimental

data, a detailed summary of its physicochemical properties and biological activity cannot be

provided at this time. Researchers exploring this molecule would be venturing into novel

chemical space.
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A hypothetical synthesis for 3-benzylcyclobutanol could be envisioned, providing a starting

point for laboratory investigation.

Hypothetical Synthesis of 3-Benzylcyclobutanol

3-Benzylcyclobutanone

3-Benzylcyclobutanol

Reduction

Reducing Agent
(e.g., NaBH4)

Click to download full resolution via product page

Caption: A potential synthetic route to 3-benzylcyclobutanol via reduction of the

corresponding ketone.

Part 2: 3-(Benzyloxy)cyclobutanol - A Technical
Overview
In contrast to 3-benzylcyclobutanol, more information is available for its analogue, 3-

(benzyloxy)cyclobutanol.

Chemical Identity and Properties
The key identifiers and physicochemical properties of 3-(benzyloxy)cyclobutanol are

summarized below.
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Property Value

IUPAC Name 3-(benzyloxy)cyclobutanol

CAS Number 100058-61-5[1]

Molecular Formula C₁₁H₁₄O₂[1]

Molecular Weight 178.23 g/mol [1]

Physical Form
Colorless or white to yellow-brown liquid or

semi-solid or solid[1]

Purity ≥98%[1]

InChI Key ZGSDRBWWICYJBU-UHFFFAOYSA-N[1]

Storage Temperature Room Temperature (Sealed in dry conditions)[1]

Safety and Handling
3-(Benzyloxy)cyclobutanol is associated with several hazard classifications.

Hazard Statement Description

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]

Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray[1]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[1]
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The logical flow from hazard identification to necessary protective measures is crucial for safe

laboratory practice.

Logical Flow of Safety Precautions

Identified Chemical Hazards

Required Personal Protective Equipment (PPE)
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Caption: Relationship between hazards and required personal protective equipment for 3-

(benzyloxy)cyclobutanol.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 3-(benzyloxy)cyclobutanol

are not abundant in readily accessible sources. However, a general workflow for its preparation

and subsequent use in further chemical synthesis can be proposed.

General Experimental Workflow
Synthesis of

3-(Benzyloxy)cyclobutanol
Purification

(e.g., Chromatography)
Structural Characterization

(NMR, IR, MS)
Use in Subsequent

Reaction Step Target Molecule

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and utilization of 3-(benzyloxy)cyclobutanol.
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Biological Activity
Currently, there is a lack of published data concerning the specific biological activities and

potential signaling pathway interactions of 3-(benzyloxy)cyclobutanol. This presents an open

area for future research and discovery.

In conclusion, while 3-benzylcyclobutanol remains a compound with limited documented

information, the study of its analogue, 3-(benzyloxy)cyclobutanol, provides a foundational

understanding for researchers working with benzyl-substituted cyclobutane structures. Further

research into both compounds is warranted to elucidate their properties and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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